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Compound of Interest

Compound Name:
Trimethylammonium chloride-

13C3

Cat. No.: B569307 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This document provides essential,

immediate safety and logistical information for Trimethylammonium chloride-13C3, focusing

on operational and disposal plans.

Chemical Profile: Trimethylammonium chloride-13C3 is an isotopically labeled form of

Trimethylammonium chloride. While the isotopic labeling does not significantly alter its

chemical properties, it is crucial to handle it with the same precautions as the unlabeled

compound. It is a solid, crystalline substance that can cause skin and serious eye irritation[1]

[2].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling Trimethylammonium
chloride-13C3.
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PPE Category Item Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[1][3]

Skin Protection
Chemical-resistant, impervious

gloves

Inspected prior to use,

satisfying EU Directive

89/686/EEC and EN 374[1]

Fire/flame resistant and

impervious clothing
To prevent skin exposure[1][4]

Respiratory Protection Full-face respirator

Use if exposure limits are

exceeded or irritation is

experienced[1][3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to ensure adequate

ventilation[1][3].

Ensure emergency exits and risk-elimination areas are clearly accessible[3].

Have an eyewash station and safety shower readily available.

2. Handling the Compound:

Avoid the formation of dust and aerosols[1][3].

Wear the appropriate PPE as detailed in the table above.

Use non-sparking tools to prevent ignition sources[1][3].

Avoid contact with skin and eyes[1][3].

Wash hands thoroughly after handling the material[1][2].
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3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place[1][3].

Keep away from incompatible materials and foodstuff containers[1][3].

Protect from moisture[5][6].

Emergency and First-Aid Procedures
Immediate response is critical in the event of exposure.

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention[1].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation occurs[1].

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open. Immediately

consult a doctor[1].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1].

Spill and Disposal Plan
Accidental Release Measures:

Personal Precautions: Avoid dust formation and contact with the substance. Use personal

protective equipment, including chemical-impermeable gloves. Ensure adequate ventilation

and evacuate personnel to safe areas[1][3].
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Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains[1][3].

Containment and Cleanup: Collect the material using spark-proof tools and place it in a

suitable, closed container for disposal. Adhered or collected material should be promptly

disposed of in accordance with appropriate laws and regulations[1][3]. For small spills,

dampen the solid material with water before transferring to a container[6].

Disposal:

Product: Dispose of surplus and non-recyclable solutions to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing[2][3].

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill[3].
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Caption: Workflow for handling Trimethylammonium chloride-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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